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Compound of Interest

Compound Name: p-Ethynylphenylalanine

Cat. No.: B3050686

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical reagents like p-Ethynylphenylalanine is a critical component
of laboratory safety and operational integrity. This guide provides essential, step-by-step
information for the safe disposal of p-Ethynylphenylalanine, ensuring compliance with safety
standards and fostering a secure research environment.

Core Safety and Handling Protocols

Before proceeding with disposal, it is imperative to handle p-Ethynylphenylalanine with the
appropriate safety measures. Always consult the Safety Data Sheet (SDS) provided by the
supplier for the most specific and comprehensive information. If an SDS is not readily available,
treat the compound as potentially hazardous.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A standard laboratory coat is required.

Respiratory Protection: If handling the powder outside of a fume hood or in case of dust
formation, use a particulate filter respirator.

General Handling:
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Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust.

Prevent contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled.

Quantitative Data Summary

While a comprehensive, publicly available Safety Data Sheet with detailed quantitative data for
p-Ethynylphenylalanine is not consistently found, the following table summarizes key known
properties.

Property Value

Molecular Formula C11H11NO2

Molecular Weight 189.21 g/mol

Solubility in DMSO 2.22 mg/mL (11.73 mM)

Store at -20°C for short-term, -80°C for long-

Storage
term.[1]

Step-by-Step Disposal Procedures

The disposal of p-Ethynylphenylalanine and its associated waste must be conducted in
accordance with institutional policies and local regulations. The following procedures are based
on general best practices for chemical waste management.

Step 1: Waste Segregation and Collection
¢ Solid Waste:

o Place un-used or expired pure p-Ethynylphenylalanine in a clearly labeled, sealed
container.
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o Collect any contaminated materials, such as weighing paper, gloves, or pipette tips, in a
separate, sealed plastic bag or container.

o Label the container as "Hazardous Waste" and clearly write "p-Ethynylphenylalanine
contaminated solid waste."

e Liquid Waste (Solutions):
o Do not dispose of p-Ethynylphenylalanine solutions down the drain.[2]

o Collect all agueous and organic solutions containing p-Ethynylphenylalanine in a
dedicated, leak-proof, and compatible waste container.

o If the solvent is halogenated, use a designated halogenated waste container. For non-
halogenated solvents like DMSO, use a non-halogenated waste container.

o Label the container as "Hazardous Waste" and list all chemical constituents, including
solvents and an approximate concentration of p-Ethynylphenylalanine.

o Empty Containers:

o Original containers of p-Ethynylphenylalanine should be triple-rinsed with a suitable
solvent.

o Collect the rinsate as hazardous liquid waste.

o After rinsing, deface the original label and dispose of the container according to your
institution's guidelines for chemically contaminated glass or plastic.

Step 2: Storage of Chemical Waste

o Store all waste containers in a designated, well-ventilated, and secure waste accumulation
area.

o Ensure waste containers are tightly sealed to prevent leaks or spills.

» Keep incompatible waste streams separated to avoid dangerous reactions.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b3050686?utm_src=pdf-body
https://www.benchchem.com/product/b3050686?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-6931-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgxMTV8YXBwbGljYXRpb24vcGRmfGFEZ3hMMmd4Wmk4NU1UYzFNVFExTlRFeU9Ua3dMMU5FUWw4Mk9UTXhYMGRDWDBWT0xuQmtaZ3xmNDBhNzVjNTQ5YzdkNWE3OGRhZTY2ZTVlZDJlZGE4Yjc5M2Q2OTQwNjY3NjMxN2I5MWZhMjdlYTUwNTdiZmQw
https://www.benchchem.com/product/b3050686?utm_src=pdf-body
https://www.benchchem.com/product/b3050686?utm_src=pdf-body
https://www.benchchem.com/product/b3050686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Step 3: Final Disposal

» Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed chemical waste disposal company.[3]

¢ Provide the waste manifest with accurate information about the contents of the waste
containers.

Experimental Workflow for Disposal Decision-
Making

The following diagram illustrates the logical workflow for the proper disposal of p-
Ethynylphenylalanine waste.
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Disclaimer: This information is intended as a general guide for trained laboratory personnel.
Always adhere to your institution's specific chemical hygiene plan and waste disposal
protocols, and consult with your EHS department for any questions or clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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